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Compound of Interest

Compound Name:
Perfluoro(dimethylethylcyclohexan

e)

CAS No.: 155609-20-4

Cat. No.: B3040102

Get Quote

Application Note: High-Performance Thermal Management Using Perfluoro(1,3-

dimethylcyclohexane)

Executive Summary
This technical guide details the application of Perfluoro(1,3-dimethylcyclohexane) (CAS: 335-

27-3), a fully fluorinated cyclic hydrocarbon, in direct immersion cooling systems. Distinguished

by its high boiling point (~102°C) and exceptional dielectric strength, this fluid is engineered for

single-phase liquid cooling of high-density power electronics (IGBTs, SiC inverters) and thermal

stress testing (burn-in) of semiconductor devices.

Unlike lower-boiling perfluorocarbons (e.g., FC-72) used for phase-change cooling of CPUs,

Perfluoro(1,3-dimethylcyclohexane) maintains a liquid state at standard operating

temperatures, providing a stable, cavitation-free thermal interface for components requiring

strict thermal regulation up to 100°C.
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Physicochemical Profile & Thermal Properties
Perfluoro(1,3-dimethylcyclohexane) (C₈F₁₆) is a colorless, odorless, and chemically inert fluid.

[1] Its perfluorinated structure ensures complete immiscibility with water and hydrocarbons,

rendering it non-corrosive to electronic materials.

Table 1: Critical Thermophysical Properties (at 25°C)
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Property Value Unit
Significance in
Cooling

Boiling Point 102 °C

Ideal for single-phase

cooling; prevents

micro-boiling on chip

surfaces under

standard loads.

Dielectric Strength > 40 kV/0.1"

Allows direct contact

with energized high-

voltage components

without shorting.

Density 1.83 g/mL

High density aids in

buoyancy-driven

natural convection

flows.

Kinematic Viscosity ~0.8 cSt

Low viscosity

promotes rapid fluid

turnover and efficient

pumping.

Thermal Conductivity 0.06 W/(m·K)

While low (typical of

fluorocarbons), heat

removal is driven by

convection, not

conduction.

Surface Tension ~16 dyn/cm

Extremely low;

ensures complete

wetting of complex

geometries and micro-

channels.

Data Source: NIST Chemistry WebBook [1], F2 Chemicals Technical Data [2].
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Mechanism of Action: Single-Phase Immersion
Cycle
In this application, the fluid acts as a single-phase convective medium. Heat is transferred from

the electronic junction to the fluid via natural or forced convection. The heated fluid is then

circulated to a heat exchanger (CDU) where heat is rejected to a secondary water loop.
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Figure 1: Single-phase immersion cooling loop. The high boiling point (102°C) ensures the fluid

remains liquid, relying on sensible heat transfer.

Material Compatibility & Safety
Due to the high fluorine content, this fluid is generally compatible with metals, hard plastics,

and ceramics. However, plasticizer extraction can occur in certain elastomers.

Compatible: Stainless Steel, Copper, Aluminum, PTFE (Teflon), Epoxy, Polyethylene,

Polypropylene.

Incompatible (Risk of Swelling/Leaching): EPDM, Natural Rubber, Silicone (low molecular

weight silicones may be extracted), Heavily plasticized PVC.

Protocol: All gaskets and O-rings in the wetted path must be PTFE or Viton encapsulated.

Application Protocol: Immersion Tank Deployment
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Objective: To fill and commission a single-phase immersion cooling tank for power electronics

testing.

Phase A: System Preparation
Cleaning: Flush the tank and piping with isopropyl alcohol (IPA) followed by a dry nitrogen

purge. Residual hydrocarbons (oils) will float on the dense perfluorocarbon and create a

"scum" layer.

Drying: Ensure the system is moisture-free. While the fluid is hydrophobic, free water can

freeze on cold plates or cause corrosion on exposed metals.

Phase B: Fluid Charging & Degassing
Rationale: Perfluorocarbons have high gas solubility (up to 40% by volume). Dissolved air can

form micro-bubbles on hot spots, creating insulating barriers (vapor lock).

Fill: Pump Perfluoro(1,3-dimethylcyclohexane) into the tank through a 0.1 µm PTFE

membrane filter.

Degassing Cycle:

Heat the fluid to 60°C (well below boiling but high enough to reduce gas solubility).

Apply a partial vacuum (500 mbar) to the tank headspace for 30 minutes.

Observation: Vigorous bubbling indicates air release. Continue until bubbling ceases.

Phase C: Operational Monitoring
Flow Rate: Maintain a flow rate that ensures turbulent flow (

) across the heat sinks to maximize the convective heat transfer coefficient (

).

Temperature Limits: Set the high-temperature alarm at 90°C. Although the fluid boils at

102°C, operating near saturation can risk localized boiling if pressure drops occur at pump

inlets (cavitation).
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Phase D: Maintenance (Filtration)
Frequency: Weekly visual inspection.

Action: The fluid is extremely dense (1.83 g/mL). Particulates often float to the top (if less

dense) or are suspended. Use a bypass loop with a 1-micron polypropylene depth filter to

continuously scrub the fluid.

Cross-Disciplinary Note: Biological & Tracer
Applications
Addressed to Drug Development Professionals

While this guide focuses on electronics, Perfluoro(1,3-dimethylcyclohexane) is chemically

analogous to fluids used in liquid ventilation and artificial blood substitutes due to its high

oxygen solubility.

Tracer Studies: Its biological inertness and detectability via electron-capture gas

chromatography make it a gold-standard tracer for analyzing airflow in cleanrooms or blood

flow in animal models [3].

Oxygen Transport: Research indicates potential as a carrier in organ preservation perfusion

systems, though strict emulsification protocols are required to prevent embolisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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